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Known Properties of Seproxetine

The table below summarizes the key established information about Seproxetine from the search results.

Property Description

Chemical
Identity

Active N-demethylated metabolite of the antidepressant fluoxetine (Prozac) [1] [2].

Classification Selective Serotonin Reuptake Inhibitor (SSRI) [1].

Potency More potent than the parent compound, fluoxetine, and its other enantiomer (R-

norfluoxetine) [1] [2].

Additional
Targets

Extends beyond serotonin transporters to include dopamine transporters (DAT) and

5-HT2A/2C receptors [1].

Historical Status Development was reportedly halted in the 1990s due to serious cardiac side

effects, such as QT prolongation [1].
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A 2022 study explored a method to potentially enhance the efficacy and stability of Seproxetine through the

formation of charge-transfer complexes [1]. The following diagram outlines the experimental workflow

and key findings of this study.
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Key Finding:
[(SRX)(TCNQ)] complex showed

higher binding energy and stability
with dopamine receptor than SRX alone.
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This study represents a novel approach to modifying Seproxetine, but it does not constitute a direct

comparison of its fundamental predicted versus experimental properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 3 Tech Support

https://www.mdpi.com/1420-3049/27/10/3290
https://www.smolecule.com/products/s543004?utm_src=pdf-body-img
https://www.smolecule.com/products/s543004?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s543004?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


References

1. Increasing the Efficacy of Seproxetine as an ... [mdpi.com]

2. Seproxetine - an overview | ScienceDirect Topics [sciencedirect.com]

To cite this document: Smolecule. [Seproxetine experimental vs predicted properties]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b543004#seproxetine-

experimental-vs-predicted-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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